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Compound of Interest

Compound Name: Methyl 5-amino-3-methylpicolinate

Cat. No.: B2484209 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the handling and disposal of Methyl 5-amino-3-methylpicolinate (CAS No. 1263059-42-2).

All personnel must adhere to these procedures to ensure a safe laboratory environment.

Methyl 5-amino-3-methylpicolinate is a chemical intermediate vital to various research and

development applications. While a specific Safety Data Sheet (SDS) for this compound is not

readily available, data from structurally similar picolinate derivatives indicate a need for

stringent safety protocols. This guide is formulated to provide researchers, scientists, and drug

development professionals with the necessary information to handle this compound

responsibly, minimizing exposure risks and ensuring proper disposal.

Hazard Analysis and Personal Protective Equipment
(PPE)
Based on the hazard profiles of analogous compounds, Methyl 5-amino-3-methylpicolinate
should be handled as a substance that is potentially toxic if ingested or absorbed through the

skin, and may cause irritation to the skin, eyes, and respiratory tract. The following table

summarizes the hazards identified in structurally related molecules, forming the basis for our

recommended precautions.
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Hazard Statement Associated Compounds

Toxic if swallowed
2-Amino-5-methylpyridine[1], 2-amino-6-

methylpyridine

Fatal/Toxic in contact with skin
2-amino-6-methylpyridine, 2-Amino-5-

methylpyridine[1]

Causes skin irritation

Methyl 5-bromo-3-methylpicolinate[2], 2-Amino-

5-methylpyridine[1], 5-Amino-3-bromo-2-

methylpyridine[3], 2-amino-6-methylpyridine

Causes serious eye irritation

Methyl 5-bromo-3-methylpicolinate[2], 2-Amino-

5-methylpyridine[1], 5-Amino-3-bromo-2-

methylpyridine[3], 2-amino-6-methylpyridine

May cause respiratory irritation

Methyl 5-bromo-3-methylpicolinate[2], 5-Amino-

3-bromo-2-methylpyridine[3], 2-amino-6-

methylpyridine

Mandatory Personal Protective Equipment (PPE):

PPE Category Specification

Eye and Face Protection
Chemical safety goggles and a face shield are

required.

Hand Protection
Wear chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection
A flame-retardant lab coat must be worn at all

times.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to the following experimental protocol is mandatory for all personnel handling

Methyl 5-amino-3-methylpicolinate.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

Conduct all handling of the solid compound within a certified chemical fume hood to

minimize inhalation exposure.

Assemble all necessary equipment and reagents before commencing work.

Don all required personal protective equipment as specified in the table above.

Handling:

When weighing and transferring the solid, use techniques that minimize dust generation.

Avoid direct contact with the skin, eyes, and clothing. In case of contact, immediately flush

the affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[3]

Do not eat, drink, or smoke in the laboratory area.[1]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Remove and properly dispose of contaminated gloves and other disposable PPE.

Disposal Plan
All waste containing Methyl 5-amino-3-methylpicolinate must be treated as hazardous waste.

Waste Collection:
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Collect all solid and liquid waste containing the compound in clearly labeled, sealed, and

appropriate hazardous waste containers.

Do not mix with other incompatible waste streams.

Disposal Procedure:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Workflow for Safe Handling
The following diagram illustrates the essential steps for the safe handling of Methyl 5-amino-3-
methylpicolinate, from preparation to disposal.
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Caption: Safe handling workflow for Methyl 5-amino-3-methylpicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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